Cas no 2679934-08-6 ((3R,5S)-5-methoxypiperidin-3-amine)

• Product Name: (3R,5S)-5-methoxypiperidin-3-amine
• CAS No: 2679934-08-6
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 5644848
• PubChem ID: 165915138
• Update Time: 2025-10-31

(3R,5S)-5-methoxypiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 5-methoxy-, (3R,5S)-
• (3R,5S)-5-methoxypiperidin-3-amine

• Inchi： 1S/C6H14N2O/c1-9-6-2-5(7)3-8-4-6/h5-6,8H,2-4,7H2,1H3/t5-,6+/m1/s1
• InChI Key： PVALYWSOKFZHJL-RITPCOANSA-N
• SMILES： N1C[C@@H](OC)C[C@@H](N)C1

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 193.0±40.0 °C(Predicted)
• pka: 10.08±0.40(Predicted)

Additional information on (3R,5S)-5-methoxypiperidin-3-amine

Comprehensive Overview of (3R,5S)-5-methoxypiperidin-3-amine (CAS No. 2679934-08-6)

(3R,5S)-5-methoxypiperidin-3-amine is a chiral piperidine derivative that has garnered significant attention in the pharmaceutical and chemical research communities. With its unique stereochemistry and functional groups, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. The CAS No. 2679934-08-6 uniquely identifies this compound, ensuring precise referencing in scientific literature and regulatory documentation. Researchers and industry professionals frequently search for "chiral piperidine derivatives" and "amine-functionalized heterocycles," reflecting the growing interest in stereoselective synthesis and drug discovery.

The structural features of (3R,5S)-5-methoxypiperidin-3-amine include a methoxy group at the 5-position and an amine group at the 3-position of the piperidine ring. This configuration is particularly valuable for designing molecules with enhanced binding affinity and selectivity, making it a hotspot in "medicinal chemistry optimization." Recent trends in AI-driven drug design have further amplified the demand for such building blocks, as they align with the search for "fragment-based drug discovery" and "scaffold hopping" strategies.

In the context of sustainability and green chemistry, (3R,5S)-5-methoxypiperidin-3-amine is often discussed alongside "atom-efficient synthesis" and "catalytic asymmetric methods." These keywords resonate with the global push toward environmentally friendly chemical processes. The compound's potential applications in "CNS-targeting therapeutics" and "enzyme inhibitors" are also frequently explored, addressing the rising prevalence of neurological disorders and metabolic diseases.

From a technical standpoint, the synthesis of (3R,5S)-5-methoxypiperidin-3-amine typically involves stereocontrolled reactions such as asymmetric hydrogenation or enzymatic resolution. These methods are pivotal for achieving high enantiomeric purity, a critical factor in "chiral drug development." Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring compliance with "pharmaceutical quality standards."

The commercial availability of (3R,5S)-5-methoxypiperidin-3-amine (CAS No. 2679934-08-6) has expanded its utility in academic and industrial settings. Suppliers often highlight its role in "high-throughput screening" and "lead compound optimization," catering to the needs of drug discovery pipelines. Additionally, its stability under various conditions makes it a reliable candidate for "long-term storage solutions" in research laboratories.

Looking ahead, the demand for (3R,5S)-5-methoxypiperidin-3-amine is expected to grow, driven by advancements in "precision medicine" and "personalized therapeutics." Its compatibility with modern synthetic methodologies, such as flow chemistry and photoredox catalysis, positions it as a key player in next-generation chemical innovation. As researchers continue to explore its potential, this compound will likely remain a focal point in discussions about "molecular diversity" and "targeted drug delivery."